STING modulator-7

• Molecular Formula: C23H18ClFN2O2S
• Molecular Weight: 440.9 g/mol
• InChI: InChI=1S/C23H18ClFN2O2S/c24-18-7-4-8-19(25)17(18)13-27-20-11-16(9-10-21(20)30-14-22(27)28)23(29)26-12-15-5-2-1-3-6-15/h1-11H,12-14H2,(H,26,29)
• InChIKey: VJXUTYSJHGFAKG-UHFFFAOYSA-N

STING Modulator-7 (Compound 132) for STING Pathway Research: Procurement-Grade Chemical Identity

STING modulator-7, designated as compound 132, is a synthetic small-molecule modulator of the Stimulator of Interferon Genes (STING) protein . Its IUPAC name is N-benzyl-4-(2-chloro-6-fluorobenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide, with a molecular formula of C23H18ClFN2O2S and a molecular weight of 440.92 g/mol . The compound is built on a 2H-1,4-benzothiazine core and is categorized as a non-nucleotide STING regulator. It is commercially available from multiple vendors under catalog numbers such as HY-163643 (MedChemExpress) and T60000 (TargetMol), with reported purity levels typically ≥95% .

Compound Class Non-nucleotide STING regulator

Vendor-Reported Purity High purity; independent verification recommended

Functional Profile Agonist/antagonist classification unavailable

Why STING Modulator-7 Cannot Be Casually Substituted with Other In-Class STING Modulators

STING-targeting small molecules span agonists, antagonists, and dual-function modulators with highly divergent chemotypes, species selectivity profiles, and downstream signaling fingerprints [1]. Within this class, even structurally related benzothiazine derivatives can exhibit marked differences in potency, efficacy, and functional behavior (e.g., agonism vs. antagonism) based on subtle substituent variations [2]. The available vendor documentation for STING modulator-7 does not disclose its potency, efficacy, species selectivity, or precise functional classification (agonist, antagonist, or dual modulator). Consequently, substituting another STING modulator for compound 132 without confirmatory data risks introducing a molecule with a different functional profile, potentially invalidating experimental results. The quantitative evidence below clarifies the specific differentiation gaps that must be resolved.

Functional classification (agonist vs. antagonist) is undefined; substituting another STING modulator may introduce an inverted signaling effect.

No species selectivity data reported; a compound active on mouse but not human STING could confound translational experiments.

Target engagement potency (IC50/EC50/Kd) missing; cost-per-active-concentration cannot be estimated.

• [1] Pryde DC, Middya S, Banerjee M, et al. The discovery of potent small molecule activators of human STING. Eur J Med Chem. 2021;209:112869. View Source
• [2] WO2018234805A1. Small molecular modulators of human STING. World Intellectual Property Organization, 2018. View Source

Quantitative Differentiation Evidence for STING Modulator-7 (Compound 132)

Functional Classification Gap: STING Modulator-7 Lacks Defined Agonist/Antagonist Profile Compared to Characterized Analogs

STING modulator-7 is described by vendors simply as a 'modulator' or 'regulator' of STING without specification of whether it acts as an agonist, antagonist, or dual modulator . In contrast, in-class comparators such as STING modulator-5 (compound 38) are explicitly characterized as THP-1 antagonists with a pIC50 of 8.9 (IC50 ≈ 12.6 nM) , and STING-IN-10 (P8) is a dual STING degrader and inhibitor with a DC50 of 2.58 μM in THP-1 cells . No equivalent functional classification or potency data is available for STING modulator-7 in any public primary source. This missing information prevents any head-to-head comparison of functional activity.

Functional classification

Class-level inference

Target: Not reported Comparator: STING modulator-5 (THP-1 antagonist, pIC50 8.9), STING-IN-10 (dual degrader/inhibitor, DC50 2.58 µM)

Functional profile undefined; data to verify.

Procurement selection requires classification.

Evidence Dimension	Functional classification and cellular potency
Target Compound Data	Not reported in public sources
Comparator Or Baseline	STING modulator-5: THP-1 antagonist, pIC50 8.9; STING-IN-10: dual degrader/inhibitor, DC50 2.58 μM
Quantified Difference	Cannot be calculated due to absent target compound data
Conditions	Vendor-reported data; primary assay details not disclosed for comparators

Why This Matters

Without functional classification, a procurement decision cannot be based on whether the compound activates or inhibits STING, which is fundamental to experimental design.

Species Selectivity Unknown for STING Modulator-7, in Contrast to Defined Mouse-Selective STING Agonist-7

The species selectivity profile of STING modulator-7 has not been reported in any accessible primary or vendor source . For comparison, STING agonist-7 is explicitly documented as a non-nucleotide STING agonist that binds selectively to mouse STING but not human STING . This selectivity distinction is critical because human and mouse STING proteins differ in their ligand-binding domains, and compounds selective for one species may be inactive or produce misleading results in the other [1]. The absence of species-selectivity data for STING modulator-7 represents a significant knowledge gap for researchers planning cross-species or translational studies.

Species selectivity

Class-level inference

Target: Not reported Comparator: STING agonist-7 (mouse-selective, not human STING)

Cross-species utility unknown; data to verify.

Cannot confirm binding to human vs. mouse STING.

Evidence Dimension	Species selectivity (human vs. mouse STING binding)
Target Compound Data	Not reported
Comparator Or Baseline	STING agonist-7: selective for mouse STING, not human STING
Quantified Difference	Cannot be calculated
Conditions	Binding selectivity as reported by vendor (TargetMol) for STING agonist-7

Why This Matters

Species selectivity directly determines whether a compound can be used in mouse models, human cell lines, or both, which is a primary selection criterion for procurement.

• [1] Pryde DC, Middya S, Banerjee M, et al. The discovery of potent small molecule activators of human STING. Eur J Med Chem. 2021;209:112869. View Source

Target Engagement and Cellular Activity Data Gap: No Reported IC50, EC50, or Kd for STING Modulator-7

No quantitative target engagement data (IC50, EC50, Kd, or Ki) for STING modulator-7 against any STING variant or in any cellular assay is available in public primary literature, patents, or reputable databases . This contrasts sharply with well-characterized STING modulators such as compound 53 (an oxindole-based STING activator with human EC50 of 185 nM) [1] and diABZI compound 3 (a potent STING agonist with sub-nanomolar activity) [2]. While STING modulator-7 is annotated as having 'antibacterial and antiviral effects' by some vendors , no concentration-response data or mechanistic details are provided to support these claims. This absence of potency metrics makes it impossible to rank STING modulator-7 against any comparator on the basis of target engagement.

Target engagement

Class-level inference

Target: No IC50/EC50/Kd reported Comparator: Compound 53 (human STING EC50 185 nM), diABZI compound 3 (sub-nM agonist)

Potency uncharacterized; data to verify.

Cost-per-active-concentration cannot be assessed.

Evidence Dimension	Target engagement potency (EC50/IC50/Kd)
Target Compound Data	Not reported
Comparator Or Baseline	Compound 53: human STING EC50 185 nM; diABZI compound 3: sub-nM STING agonist
Quantified Difference	Cannot be calculated
Conditions	Cellular STING activation assay for compound 53 (Pryde et al. 2021)

Why This Matters

Target engagement potency is the most fundamental parameter for assessing compound suitability and for comparing cost-per-active-concentration across procurement options.

• [1] Pryde DC et al. Eur J Med Chem. 2021;209:112869. View Source
• [2] Ramanjulu JM et al. Design of amidobenzimidazole STING receptor agonists with systemic activity. Nature. 2018;564:439-443. View Source

Selectivity and Off-Target Profile: No Data Available for STING Modulator-7 vs. Defined Multi-Target STING Modulators

The selectivity of STING modulator-7 against other innate immune sensors (e.g., RIG-I, MDA5, TLRs) or unrelated targets has not been reported . Some next-generation STING modulators, such as heterobifunctional PPARα/STING modulators, have been designed with defined dual-target activity and characterized selectivity profiles [1]. Without selectivity data, the risk of off-target effects for STING modulator-7 cannot be assessed, and the compound cannot be meaningfully compared to more thoroughly characterized alternatives. This represents a critical information gap for users seeking a tool compound with a well-defined polypharmacology or high selectivity profile.

Selectivity profiling

Class-level inference

Off-target profile against innate immune sensors (RIG-I, MDA5, TLRs) not reported.

Polypharmacology risk unassessed; source review required.

Compare with characterized dual-target STING modulators.

Evidence Dimension	Selectivity and off-target profiling
Target Compound Data	Not reported
Comparator Or Baseline	Heterobifunctional PPARα/STING modulators: characterized dual-target profile
Quantified Difference	Cannot be calculated
Conditions	Selectivity panel as described in ACS Med Chem Lett 2024 for heterobifunctional modulators

Why This Matters

Selectivity data is essential for interpreting phenotypic outcomes and for justifying the procurement of a specific STING modulator over a multi-target alternative.

• [1] Design and Assessment of First-Generation Heterobifunctional PPARα/STING Modulators. ACS Med Chem Lett. 2024. View Source

Application Scenarios for STING Modulator-7 (Compound 132) Based on Available Evidence

STING Pathway Tool Compound for Exploratory Phenotypic Screening

STING modulator-7 may be used as a chemical probe for exploratory phenotypic screening in innate immune assays where the primary objective is to identify STING-dependent phenotypes without requiring precise potency or functional classification. However, users must independently validate target engagement and functional activity, as no such data is publicly available . This scenario is appropriate only when the compound's undefined functional profile does not confound experimental interpretation.

Antibacterial and Antiviral STING Modulation Research

Vendor annotations indicate that STING modulator-7 possesses antibacterial and antiviral effects . This suggests potential utility in infectious disease models where STING-dependent innate immune responses are being investigated. However, the absence of published EC50/IC50 values and mechanism-of-action studies means that dose-response relationships must be empirically determined for each experimental system.

Chemical Starting Point for Structure-Activity Relationship (SAR) Studies

The 2H-1,4-benzothiazine scaffold of STING modulator-7 is a recognized chemotype in STING modulator development, with related benzothiazinone series showing weak STING activation (human EC50 ∼10 μM) in early hit-finding campaigns [1]. STING modulator-7 may serve as a scaffold for SAR exploration, though its baseline activity against STING remains uncharacterized in the peer-reviewed literature.

Application

Selection Property

Validation Focus

Exploratory phenotypic screening

STING modulator scaffold

Target engagement must be independently validated

Antibacterial/antiviral STING research

Vendor-reported antimicrobial annotation

Empiric dose-response determination required

SAR starting point

2H-1,4-benzothiazine core

Baseline STING activity uncharacterized

• [1] Pryde DC et al. The discovery of potent small molecule activators of human STING. Eur J Med Chem. 2021;209:112869. View Source